Cas no 1248288-13-2 (1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine)

1-(Cyclopentylmethyl)-1H-1,2,4-triazol-3-amine is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with a cyclopentylmethyl group at the 1-position and an amine at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The cyclopentylmethyl moiety enhances lipophilicity, potentially improving membrane permeability, while the triazole-amine framework offers versatile sites for further functionalization. Its well-defined synthetic route ensures consistent purity and scalability, making it suitable for research and development in medicinal chemistry. The compound’s stability under standard conditions further supports its handling and storage in laboratory settings.
1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine structure
1248288-13-2 structure
Product Name:1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine
CAS No:1248288-13-2
MF:C8H14N4
MW:166.223560810089
CID:5889748
PubChem ID:61344471
Update Time:2025-10-30

1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 1-(cyclopentylmethyl)-
    • 1-(Cyclopentylmethyl)-1h-1,2,4-triazol-3-amine
    • 1248288-13-2
    • AKOS010600057
    • EN300-1107745
    • CS-0284942
    • 1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C8H14N4/c9-8-10-6-12(11-8)5-7-3-1-2-4-7/h6-7H,1-5H2,(H2,9,11)
    • InChI Key: MZPNBCPMIPBZKK-UHFFFAOYSA-N
    • SMILES: N1(CC2CCCC2)C=NC(N)=N1

Computed Properties

  • Exact Mass: 166.121846464g/mol
  • Monoisotopic Mass: 166.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 350.8±25.0 °C(Predicted)
  • pka: 5.07±0.12(Predicted)

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1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine Related Literature

Additional information on 1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine

1-(Cyclopentylmethyl)-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

1-(Cyclopentylmethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1248288-13-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of triazoles, which are widely studied for their diverse applications in drug discovery and materials science. The compound's structure, comprising a cyclopentylmethyl group attached to a 1,2,4-triazole ring via an amine linkage, endows it with unique chemical properties that make it a valuable subject for research.

The synthesis of 1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine involves a series of well-established organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments are particularly relevant in the context of its potential applications in pharmaceuticals and agrochemicals.

One of the most notable aspects of 1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, recent research has explored its potential as a modulator of cellular signaling pathways, particularly those involving NF-kB and MAPK.

In addition to its pharmacological applications, 1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine has shown remarkable stability under various environmental conditions. This characteristic is advantageous for its use in formulations requiring long-term stability. Recent studies have also highlighted its compatibility with biodegradable polymers, opening new avenues for its application in controlled drug delivery systems.

The structural versatility of cyclopentylmethyl triazole amine (another common name for the compound) allows for further functionalization to tailor its properties for specific applications. For example, the introduction of additional substituents can enhance its solubility or bioavailability. Such modifications are currently being explored in collaborative research efforts between academic institutions and pharmaceutical companies.

From an environmental standpoint, the synthesis and application of CAS No. 1248288-13-2 are being scrutinized to ensure sustainability. Researchers are investigating greener synthetic routes that minimize waste and energy consumption. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, 1-(cyclopentylmethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1248288-13-2) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within the chemical sciences.

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